Cas no 55376-70-0 (3-Quinolinecarboxylic acid, 6-cycloheptyl-4-hydroxy-)

55376-70-0 structure
Product name:3-Quinolinecarboxylic acid, 6-cycloheptyl-4-hydroxy-
3-Quinolinecarboxylic acid, 6-cycloheptyl-4-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- 3-Quinolinecarboxylic acid, 6-cycloheptyl-4-hydroxy-
- 6-cycloheptyl-4-oxo-1H-quinoline-3-carboxylic acid
- SCHEMBL11820122
- DTXSID60615679
- 6-Cycloheptyl-4-oxo-1,4-dihydroquinoline-3-carboxylic acid
- 55376-70-0
- 6-CYCLOHEPTYL-4-HYDROXYQUINOLINE-3-CARBOXYLIC ACID
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- Inchi: InChI=1S/C17H19NO3/c19-16-13-9-12(11-5-3-1-2-4-6-11)7-8-15(13)18-10-14(16)17(20)21/h7-11H,1-6H2,(H,18,19)(H,20,21)
- InChI Key: PRNUQUYVJLPUPG-UHFFFAOYSA-N
- SMILES: C1(C2=CC=C3C(C(O)=C(C(O)=O)C=N3)=C2)CCCCCC1
Computed Properties
- Exact Mass: 285.13657
- Monoisotopic Mass: 285.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 449
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- PSA: 70.42
3-Quinolinecarboxylic acid, 6-cycloheptyl-4-hydroxy- Related Literature
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Ruizhi Li,Na Liu,Bingqiang Li,Yinong Wang,Guolin Wu,Jianbiao Ma Polym. Chem., 2015,6, 3671-3684
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Kowichiro Saruhashi,Nobuyoshi MIyamoto New J. Chem., 2017,41, 9602-9606
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Zhong'an Li,Tenglin Ye,Sun Tang,Can Wang,Dongge Ma,Zhen Li J. Mater. Chem. C, 2015,3, 2016-2023
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Maria Adobes-Vidal,Harriet Pearce,Patrick R. Unwin Phys. Chem. Chem. Phys., 2017,19, 17827-17833
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Cheng Ruan,Xue Bai,Chun Sun,Haobin Chen,Changfeng Wu,Xiongbin Chen,Hongda Chen,Vicki L. Colvin RSC Adv., 2016,6, 106225-106229
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